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Compound of Interest

3-Chloro-4-methoxy-1H-indol-7-
Compound Name:

amine
CAS No.: 919522-67-1
Cat. No.: B11899915

Get Quote

\ J

Topic: 3-Chloro-4-methoxy-1H-indol-7-amine Proper Disposal Procedures CAS Number:
165669-13-6 Chemical Class: Halogenated Indole Derivative / Aromatic Amine

Executive Safety Directive

IMMEDIATE ACTION REQUIRED: Treat 3-Chloro-4-methoxy-1H-indol-7-amine as a High-
Hazard Halogenated Organic. Do NOT dispose of this compound down the drain, in municipal
trash, or by evaporation. Its halogenated nature (Chlorine at C3) and amino group (at C7)
dictate that it must be destroyed via high-temperature incineration at a permitted facility to
prevent the formation of toxic combustion byproducts (e.g., dioxins, HCI) and environmental
bioaccumulation.

Core Disposal Rule: Segregate strictly into Halogenated Waste streams. Do not mix with non-
halogenated solvents or oxidizers.[1]

Chemical Profile & Hazard Identification
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To dispose of this chemical safely, you must understand its reactivity profile.[2] The presence of
the chlorine atom and the amine group creates specific incompatibility risks during waste

storage.
Feature Specification Disposal Implication
Unique identifier for waste
CAS Number 165669-13-6 _
manifests.
Halogenated: Requires
Molecular Formula CsH7CIN20 specific incineration protocols
(usually >1100°C).
_ _ Reactive: Amine is basic and
Functional Groups 3-Chloro, 7-Amine, 4-Methoxy o N
oxidation-sensitive.
H302 (Harmful if swallowed), )
] i Toxic: Must be double-
GHS Hazards H315 (Irritant), H400 (Aquatic ) )
o contained to prevent leaching.
Toxicity)
Not P- or U-listed; likely Must be characterized; default

RCRA Status (USA) o o
Characteristic Waste (Toxicity).  to Hazardous Waste.

Expert Insight: The 7-amine position on the indole ring renders this compound susceptible to
oxidation. If mixed with strong oxidizing agents (e.g., nitric acid, peroxides) in a waste
container, it can generate exothermic reactions or toxic nitrogen oxide gases. ALWAYS
separate from oxidizers [1, 4].

Waste Segregation & Pre-Treatment

Before disposal, the waste must be stabilized and segregated.[3][4] Failure to segregate
halogenated from non-halogenated waste is the most common cause of increased disposal
costs and regulatory non-compliance.

A. Solid Waste (Pure Substance)

o Container: High-Density Polyethylene (HDPE) or Amber Glass wide-mouth jar.

e Labeling: Must read "Hazardous Waste - Solid, Toxic, Halogenated."
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e Protocol:

o

Transfer the solid carefully to the waste container in a fume hood to avoid dust generation.

[¢]

If the original container is empty, triple-rinse it with a compatible solvent (e.g., DMSO or
Methanol).

[¢]

Add the rinsate to the Liquid Waste stream (see below).

o

Deface the label of the empty original container and dispose of it as "Trace Contaminated
Debris."

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

o Container: HDPE Carboy or Safety Can (flame arrestor equipped).
o Stream:Halogenated Organic Solvents.

o Compatibility Check: Ensure the pH is neutral to slightly basic. If the solution is acidic,
neutralize it before adding to a drum containing amines to prevent heat generation or salt
precipitation.

 Critical Restriction: Never add to a "Non-Halogenated" drum. Even 1% halogen content
reclassifies the entire drum, tripling disposal costs [1, 5].

Detailed Disposal Workflows
Workflow 1: Disposal of Excess Solid Reagent

o Personal Protective Equipment (PPE): Nitrile gloves (double-gloved), lab coat, safety
goggles, and N95 respirator (if outside a fume hood).

» Stabilization: If the compound has degraded or is old, ensure it is not shock-sensitive
(unlikely for this specific indole, but standard for aged organics).

e Primary Containment: Place the vial/container into a clear plastic "zipper" bag. Seal it.

e Secondary Containment: Place the sealed bag into the laboratory's Solid Hazardous Waste
Drum.
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e Documentation: Log the mass (g) and full chemical name on the drum's accumulation log.
Do not use abbreviations like "Cl-Indole."”

Workflow 2: Disposal of HPLC/LCMS Effluent

Researchers often overlook the milligram quantities in waste streams.
» Collection: Direct instrument waste lines into a dedicated "Halogenated Solvent" carboy.

e Labeling: The carboy label must list "3-Chloro-4-methoxy-1H-indol-7-amine" as a trace
contaminant.

e Hand-off: When 90% full, cap tightly and request EHS pickup.

Disposal Decision Matrix (Visualized)

The following diagram illustrates the logical flow for determining the correct waste stream for 3-
Chloro-4-methoxy-1H-indol-7-amine.
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Waste Generation:

3-Chloro-4-methoxy-1H-indol-7-amine

Physical State?

Solid / Powder Liquid / Solution

Contaminated PPE/Paper

Pure Substance?

No (Empty Container) \Yes (Excess/Expired),

eavily Contaminated

Solvent Type?

~
~
~

~

ixed Solvents “FORBIDDEN
\

Halogenated Solvent Waste Non-Halogenated Waste
(High BTU Incineration) (Do NOT Use)

Municipal Trash Hazardous Waste Drum
(Triple Rinsed ONLY) (Solid, Toxic)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 3-Chloro-4-methoxy-1H-indol-7-amine waste

streams. Note that liquid waste containing this compound defaults to "Halogenated" regardless

of the solvent base due to the chlorine atom on the molecule.
Emergency Procedures (Spill Response)

In the event of a spill, rapid containment prevents environmental contamination.
o Evacuate & Ventilate: Clear the immediate area.

o PPE Up: Wear nitrile gloves, goggles, and a lab coat.

» Containment (Solid):
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o Do not dry sweep (creates dust).[5]

o Cover with a damp paper towel or use a HEPA-filtered vacuum dedicated to hazardous
chemicals.

o Place all cleanup materials into a Hazardous Waste Bag.
e Containment (Liquid):
o Absorb with vermiculite or a commercial "Organic Solvent" spill pad.
o Do NOT use sawdust (combustible).
o Collect in a sealed container labeled "Spill Debris - Contains Halogenated Indole.”

o Decontamination: Scrub the surface with a soap/water solution. Collect this water as
hazardous waste [1, 4].

Regulatory Compliance (RCRA & EU)

Region Classification Waste Code (Typical)

D001 (Ignitable), D002
Hazardous Waste

USA (RCRA) ) ) . (Corrosive, if applicable), or
(Toxic/lgnitable if in solvent) )
General Halogenated Organic.

07 05 03* (Organic
EU (EWC) Halogenated Organic Solvent halogenated solvents, washing

liquids and mother liquors).

Note: Always consult your institution's Environmental Health & Safety (EHS) officer for local
variations in waste codes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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